Cas no 2228471-95-0 (1-amino-2-(4-fluoro-2-methoxyphenyl)propan-2-ol)

• Product Name: 1-amino-2-(4-fluoro-2-methoxyphenyl)propan-2-ol
• CAS No: 2228471-95-0
• MF: C₁₀H₁₄FNO₂
• MW: 199.222066402435
• CID: 6436725
• PubChem ID: 165783015
• Update Time: 2025-06-07

1-amino-2-(4-fluoro-2-methoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(4-fluoro-2-methoxyphenyl)propan-2-ol
• 2228471-95-0
• EN300-1801611

• Inchi： 1S/C10H14FNO2/c1-10(13,6-12)8-4-3-7(11)5-9(8)14-2/h3-5,13H,6,12H2,1-2H3
• InChI Key： WFXPXEXMLHEMHT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)OC)C(C)(CN)O

Computed Properties

• Exact Mass: 199.10085685g/mol
• Monoisotopic Mass: 199.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.5Ų

Additional information on 1-amino-2-(4-fluoro-2-methoxyphenyl)propan-2-ol

Introduction to 1-amino-2-(4-fluoro-2-methoxyphenyl)propan-2-ol and Its Significance in Modern Chemical Research

1-amino-2-(4-fluoro-2-methoxyphenyl)propan-2-ol, identified by its CAS number 2228471-95-0, is a compound of considerable interest in the field of pharmaceutical chemistry and chemical biology. This molecule, featuring a unique structural arrangement of an amino group, a propan-2-ol side chain, and a phenyl ring substituted with both fluoro and methoxy groups, has garnered attention for its potential applications in drug discovery and molecular design. The presence of these specific functional groups imparts distinct chemical properties that make it a valuable candidate for further investigation.

The structural motif of 1-amino-2-(4-fluoro-2-methoxyphenyl)propan-2-ol is particularly noteworthy due to its ability to interact with biological targets in a manner that may lead to novel therapeutic effects. The fluoro substituent, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug molecules. This feature has been widely exploited in the development of various pharmaceutical agents, where the fluorine atom can modulate the electronic properties of the molecule, thereby influencing its biological activity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. By leveraging molecular docking simulations, scientists have been able to identify potential binding pockets on target proteins where 1-amino-2-(4-fluoro-2-methoxyphenyl)propan-2-ol may exert its effects. These studies suggest that the compound could be a promising lead for developing inhibitors or modulators of key biological pathways.

In the realm of medicinal chemistry, the synthesis of analogs derived from 1-amino-2-(4-fluoro-2-methoxyphenyl)propan-2-ol represents an exciting avenue for exploration. By systematically modifying the substituents on the phenyl ring or altering the length of the propan-2-ol side chain, chemists can generate a library of compounds with tailored properties. Such libraries are instrumental in high-throughput screening campaigns aimed at identifying molecules with desired pharmacological profiles.

The role of fluorine in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into organic molecules often leads to significant improvements in their pharmacokinetic properties. For instance, fluorinated compounds tend to exhibit greater lipophilicity, which can enhance their ability to cross biological membranes. Additionally, fluorine can influence the conformational flexibility of a molecule, potentially leading to improved binding affinity and selectivity.

Current research in this area is focused on exploring the potential applications of 1-amino-2-(4-fluoro-2-methoxyphenyl)propan-2-ol in treating various diseases. Preliminary studies have suggested that this compound may have anti-inflammatory properties, making it a candidate for developing novel treatments for conditions such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its structural features suggest that it could interact with enzymes involved in cancer metabolism, potentially opening new avenues for oncology research.

The synthesis of 1-amino-2-(4-fluoro-2-methoxyphenyl)propan-2-ol involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Advances in synthetic methodologies have made it possible to access complex molecules like this one with increasing efficiency. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly useful in constructing the desired framework.

One of the key challenges in working with compounds like 1-amino-2-(4-fluoro-2-methoxyphenyl)propan-2-ol is their sensitivity to environmental conditions. Fluorinated molecules, in particular, can be susceptible to hydrolysis or oxidation under certain conditions. Therefore, maintaining stringent control over reaction conditions and employing protective groups where necessary are essential strategies for ensuring successful synthesis.

The development of new analytical techniques has also contributed to our understanding of this compound. NMR spectroscopy, mass spectrometry, and X-ray crystallography are among the tools that have been employed to elucidate its structure and confirm its identity. These techniques provide valuable insights into the conformational behavior of 1-amino-2-(4-fluoro-2-methoxyphenyl)propan-2-ol and help guide further structural modifications.

In conclusion, 1-amino-2-(4-fluoro-2-methoxyphenyl)propan-2-ol (CAS no. 2228471-95-0) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further investigation. As our understanding of chemical biology continues to evolve, compounds like this one will undoubtedly play a crucial role in the development of next-generation therapeutics.